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molecular formula C15H12O3 B8539595 4-Phenoxycinnamic acid

4-Phenoxycinnamic acid

Cat. No. B8539595
M. Wt: 240.25 g/mol
InChI Key: XWGDODCEQXQAFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06005116

Procedure details

4-Phenoxycinnamic acid (4.0 g), conc. sulfuric acid (0.4 ml) and ethanol (40 ml) were subjected to reaction and post-treatment in a similar manner to that described in Reference example 10(b) to obtain the title compound (4.4 g, 98%) as a colorless oil.
Name
4-Phenoxycinnamic acid
Quantity
4 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0.4 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
40 mL
Type
reactant
Reaction Step One
Name
title compound
Yield
98%

Identifiers

REACTION_CXSMILES
[O:1]([C:8]1[CH:18]=[CH:17][C:11]([CH:12]=[CH:13][C:14]([OH:16])=[O:15])=[CH:10][CH:9]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.S(=O)(=O)(O)O.[CH2:24](O)[CH3:25]>>[CH2:24]([O:15][C:14](=[O:16])[CH:13]=[CH:12][C:11]1[CH:17]=[CH:18][C:8]([O:1][C:2]2[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=2)=[CH:9][CH:10]=1)[CH3:25]

Inputs

Step One
Name
4-Phenoxycinnamic acid
Quantity
4 g
Type
reactant
Smiles
O(C1=CC=CC=C1)C1=CC=C(C=CC(=O)O)C=C1
Name
sulfuric acid
Quantity
0.4 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
ethanol
Quantity
40 mL
Type
reactant
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC(C=CC1=CC=C(C=C1)OC1=CC=CC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.4 g
YIELD: PERCENTYIELD 98%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.